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Compound of Interest

Compound Name: Direct Blue 71

CAS No.: 4399-55-7

Cat. No.: B1214608

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Blue 71, also known by its Colour Index number 34140 or as Sirius Light Blue BRR, is a

trisazo dye recognized for its utility in various laboratory applications, particularly in the staining

of biological macromolecules. Its high affinity for proteins makes it a valuable tool in proteomics

and histological studies. This technical guide provides an in-depth overview of the

physicochemical properties of Direct Blue 71, with a core focus on its molecular weight, and

details its application in protein analysis on blotting membranes.

Physicochemical Properties of Direct Blue 71
Direct Blue 71 is characterized by a complex aromatic structure, which imparts its deep blue

color and its binding affinity to proteins. A summary of its key quantitative data is presented

below.
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Property Value Reference(s)

Molecular Weight 1029.87 g/mol [1][2][3]

Molecular Formula C₄₀H₂₃N₇Na₄O₁₃S₄ [1][2][3]

CAS Number 4399-55-7 [1]

Colour Index Number 34140 [1]

Synonyms
C.I. Direct Blue 71, Sirius Light

Blue BRR, Solantine Blue FF
[1][2]

Physical Form Dark blue powder [1]

Solubility
Soluble in water; slightly

soluble in ethanol
[1]

Experimental Applications in Proteomics
Direct Blue 71 is a sensitive and rapid stain for the detection of proteins immobilized on

blotting membranes such as polyvinylidene difluoride (PVDF) and nitrocellulose.[4][5][6] It

serves as a practical alternative to other common staining methods like Ponceau S and

Coomassie Blue, offering higher sensitivity for protein detection.[4][6] A significant advantage of

Direct Blue 71 is the reversibility of the stain, allowing for subsequent immunodetection of

specific proteins on the same membrane without compromising immunoreactivity.[4][6]

Experimental Protocol: Reversible Staining of Proteins
on Blotting Membranes
This protocol is adapted from methodologies described for staining proteins on PVDF or

nitrocellulose membranes following electrophoretic transfer.

Materials:

Staining Solution: 0.1% (w/v) Direct Blue 71 in a solution of 40% ethanol and 10% acetic

acid.[6]

Destaining Solution: A solution of 40% ethanol and 10% acetic acid.
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Rinsing Solution: Deionized water.

Reversal Solution: A solution at a different pH and hydrophobicity may be required to fully

reverse the staining for subsequent procedures.[4][6] A common approach is to use a

standard Tris-buffered saline with Tween 20 (TBST) wash.

Procedure:

Post-Transfer Wash: After the transfer of proteins from the gel to the membrane, briefly rinse

the membrane with deionized water.

Equilibration: Equilibrate the membrane in the destaining solution (40% ethanol, 10% acetic

acid) for a brief period.[6]

Staining: Immerse the membrane in the Direct Blue 71 staining solution for approximately 5-

7 minutes.[4] Agitate gently to ensure even staining.

Rinsing: After staining, rinse the membrane with the destaining solution to remove excess

stain and reduce background.

Visualization: The protein bands will appear as bluish-violet.[4] The membrane can be

imaged at this stage to record the total protein profile.

Reversal for Immunodetection: To proceed with immunodetection, wash the membrane

extensively with deionized water or TBST until the blue color is no longer visible. This

indicates the removal of the dye from the proteins. The membrane can then be moved to the

blocking step of a standard Western blotting protocol.

Experimental Workflow: Western Blotting with
Direct Blue 71 Staining
The following diagram illustrates the integration of Direct Blue 71 staining into a standard

Western blotting workflow, serving as a total protein loading control before immunodetection.
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Caption: Western Blotting Workflow with Direct Blue 71.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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